4-(1-azepanyl)-5,6-dimethylthieno[2,3-d]pyrimidine

• IUPAC Name: 4-(azepan-1-yl)-5,6-dimethylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C14H19N3S/c1-10-11(2)18-14-12(10)13(15-9-16-14)17-7-5-3-4-6-8-17/h9H,3-8H2,1-2H3
• InChI Key: VPVRBNCIPDCORM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC=NC(=C12)N3CCCCCC3)C
• Molecular Formula: C14H19N3S
• Molecular Weight: 261.39 g/mol

Description

4-(1-azepanyl)-5,6-dimethylthieno[2,3-d]pyrimidine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a thienopyrimidine derivative that has shown promising results in various studies related to its mechanism of action and physiological effects.

Scientific Research Applications

Nonlinear Optical Properties and Structural Analysis

4-Thiopyrimidines derivatives, including those structurally related to 4-(1-azepanyl)-5,6-dimethylthieno[2,3-d]pyrimidine, have shown promising applications in medicine and nonlinear optics (NLO) fields. A study detailed the electronic, linear, and NLO exploration of thiopyrimidine derivatives, demonstrating their significant NLO character, which recommends their utility in optoelectronic applications. This investigation utilized density functional theory (DFT) and time-dependent DFT (TDDFT) to analyze structural parameters, vibrational analysis, natural bonding orbital (NBO) analysis, molecular electronic potential (MEP), and photophysical properties, indicating the substantial NLO activity of these molecules (Hussain et al., 2020).

Antitumor and Radioprotective Activities

Another significant application area for compounds structurally similar to this compound is in the development of antitumor and radioprotective therapies. A study synthesized novel thieno[2,3-d]pyrimidine derivatives and assessed their radioprotective and antitumor activities. The results highlighted promising outcomes, with some compounds showing considerable efficacy in these fields (Alqasoumi et al., 2009).

Synthesis and Reactivity

Research into the synthesis and reactivity of pyrimidine derivatives has contributed to the development of new compounds with potential scientific applications. For instance, the synthesis of pyrrolo-, pyrido-, and azepino[2,3-b]pyrido[2,3-d]pyrimidine derivatives was achieved through the reaction of acetals of amides and lactams with 4-amino-5-carbethoxypyrimidine derivatives, followed by intramolecular cyclization. These synthetic pathways open avenues for the exploration of new therapeutic agents and materials (Granik et al., 1978).

Future Directions

The future directions for the study of “4-(1-azepanyl)-5,6-dimethylthieno[2,3-d]pyrimidine” could include further exploration of its pharmacological effects, development of new synthesis methods, and investigation of its potential applications in various fields such as medicine and pharmacology.